Cas no 62235-26-1 (1H-Indazole, 3-methyl-6-nitro-1-(4-nitrobenzoyl)-)

1H-Indazole, 3-methyl-6-nitro-1-(4-nitrobenzoyl)- structure
62235-26-1 structure
Product Name:1H-Indazole, 3-methyl-6-nitro-1-(4-nitrobenzoyl)-
CAS No:62235-26-1
MF:C15H10N4O5
MW:326.263702869415
CID:453166
PubChem ID:12320648
Update Time:2025-04-19

1H-Indazole, 3-methyl-6-nitro-1-(4-nitrobenzoyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indazole, 3-methyl-6-nitro-1-(4-nitrobenzoyl)-
    • (3-methyl-6-nitroindazol-1-yl)-(4-nitrophenyl)methanone
    • (3-Methyl-6-nitro-1H-indazol-1-yl)(4-nitrophenyl)methanone
    • 62235-26-1
    • DTXSID80488463
    • Inchi: 1S/C15H10N4O5/c1-9-13-7-6-12(19(23)24)8-14(13)17(16-9)15(20)10-2-4-11(5-3-10)18(21)22/h2-8H,1H3
    • InChI Key: AIWHWNZSZFGWOO-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC(=CC=1)[N+](=O)[O-])N1C2C=C(C=CC=2C(C)=N1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 326.0652
  • Monoisotopic Mass: 326.06511943g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 1
  • Complexity: 523
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 127Ų

Experimental Properties

  • PSA: 121.17
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